1,2-Diamino-4-(2-methoxyphenyl)-imidazole

• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• IUPAC Name: 4-(2-methoxyphenyl)imidazole-1,2-diamine
• InChI: InChI=1S/C10H12N4O/c1-15-9-5-3-2-4-7(9)8-6-14(12)10(11)13-8/h2-6H,12H2,1H3,(H2,11,13)
• InChI Key: CRDCBAQWCNOVBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CN(C(=N2)N)N

Description

1,2-Diamino-4-(2-methoxyphenyl)-imidazole is a useful research compound. Its molecular formula is C10H12N4O and its molecular weight is 204.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 23.2 g of 2-amino-1-benzylideneamino-4-(2-methoxyphenyl)-imidazole and 15.8 ml of hydrazine hydrate in 80 ml of diethylene glycol is stirred at 170° C. for 7 hours. After cooling, 400 ml of water are added to the reaction mixture. The product that has separated out is filtered off with suction, washed with water and recrystallized from 200 ml of ethanol. In that manner there is obtained the title compound, m.p. 195°-196° C., 1H-NMR (DMSO): δ=7.9 (d, 1H); 7.06 (m, 2H); 6.91 (m, 2H); 5.52 (s, 2H); 5.3 (s, 2H); 3.88 (s, 3H).